Vinyl-L-NIO (hydrochloride)
Vinyl-L-NIO (hydrochloride)
Vinyl-L-NIO is a potent, selective inhibitor of nNOS. The Ki values for inhibition of nNOS, eNOS, and iNOS by vinyl-L-NIO are 100 nM, 12 and 60 µM, respectively, as determined using initial rate measurements. In the presence of NADPH and O2, vinyl-L-NIO irreversibly inactivates nNOS with a kinact of 0.078 min−1 and a Ki value of 90 nM. Vinyl-L-NIO does not inactivate iNOS. eNOS requires 20-fold higher concentrations of vinyl-L-NIO to obtain 75% the rate of inactivation seen with nNOS.
Brand Name:
Vulcanchem
CAS No.:
728944-69-2
VCID:
VC0005441
InChI:
InChI=1S/C9H17N3O2.ClH/c1-2-4-8(11)12-6-3-5-7(10)9(13)14;/h2,7H,1,3-6,10H2,(H2,11,12)(H,13,14);1H/t7-;/m0./s1
SMILES:
C=CCC(=NCCCC(C(=O)O)N)N.Cl
Molecular Formula:
C9H18ClN3O2
Molecular Weight:
235.71 g/mol
Vinyl-L-NIO (hydrochloride)
CAS No.: 728944-69-2
Cat. No.: VC0005441
Molecular Formula: C9H18ClN3O2
Molecular Weight: 235.71 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Vinyl-L-NIO is a potent, selective inhibitor of nNOS. The Ki values for inhibition of nNOS, eNOS, and iNOS by vinyl-L-NIO are 100 nM, 12 and 60 µM, respectively, as determined using initial rate measurements. In the presence of NADPH and O2, vinyl-L-NIO irreversibly inactivates nNOS with a kinact of 0.078 min−1 and a Ki value of 90 nM. Vinyl-L-NIO does not inactivate iNOS. eNOS requires 20-fold higher concentrations of vinyl-L-NIO to obtain 75% the rate of inactivation seen with nNOS. |
|---|---|
| CAS No. | 728944-69-2 |
| Molecular Formula | C9H18ClN3O2 |
| Molecular Weight | 235.71 g/mol |
| IUPAC Name | (2S)-2-amino-5-(1-aminobut-3-enylideneamino)pentanoic acid;hydrochloride |
| Standard InChI | InChI=1S/C9H17N3O2.ClH/c1-2-4-8(11)12-6-3-5-7(10)9(13)14;/h2,7H,1,3-6,10H2,(H2,11,12)(H,13,14);1H/t7-;/m0./s1 |
| Standard InChI Key | DIWIMDZKSYTKCZ-FJXQXJEOSA-N |
| Isomeric SMILES | C=CCC(=NCCC[C@@H](C(=O)O)N)N.Cl |
| SMILES | C=CCC(=NCCCC(C(=O)O)N)N.Cl |
| Canonical SMILES | C=CCC(=NCCCC(C(=O)O)N)N.Cl |
| Appearance | Assay:≥95%A film |
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